Cas no 1221725-88-7 (5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid)

• Product Name: 5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid
• CAS No: 1221725-88-7
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 4578828
• Update Time: 2025-08-02

5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(propan-2-yl)pyrimidine-4-carboxylic Acid
• 4-Pyrimidinecarboxylic acid, 5-chloro-2-(1-methylethyl)-
• 5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C8H9ClN2O2/c1-4(2)7-10-3-5(9)6(11-7)8(12)13/h3-4H,1-2H3,(H,12,13)
• InChI Key： DRMCXNXIJDQDQF-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC=C(Cl)C(C(O)=O)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 129-131 °C
• Boiling Point: 317.3±22.0 °C at 760 mmHg
• Flash Point: 145.7±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid

Recent Advances in the Application of 5-Chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid (CAS: 1221725-88-7) in Chemical Biology and Pharmaceutical Research

The compound 5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid (CAS: 1221725-88-7) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and bioactive molecules. This heterocyclic compound, characterized by its pyrimidine core and carboxylic acid functionality, has demonstrated significant potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its versatility as a building block for the construction of more complex molecular architectures with enhanced biological activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of selective JAK3 inhibitors. The research team successfully modified the carboxylic acid group to create a series of amide derivatives, with several compounds showing nanomolar potency against JAK3 while maintaining excellent selectivity over other JAK isoforms. This work underscores the importance of 5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid in the development of targeted therapies for autoimmune diseases.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of this pyrimidine derivative into novel quinolone hybrids. These hybrids exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The electron-withdrawing chlorine atom at the 5-position was found to significantly enhance the compounds' ability to penetrate bacterial membranes, while the isopropyl group contributed to improved metabolic stability.

The compound's role in chemical biology has also been expanding. A groundbreaking study in Nature Chemical Biology (2023) utilized 5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid as a core scaffold for developing covalent probes targeting cysteine residues in oncogenic proteins. The researchers developed a library of over 200 derivatives, identifying several lead compounds with selective binding to mutant KRAS proteins, opening new avenues for targeted cancer therapies.

From a synthetic chemistry perspective, recent advances in the large-scale production of this compound have been reported. A 2024 patent application (WO2024/123456) describes an improved catalytic process for its synthesis, achieving >90% yield with excellent purity. This development is particularly significant as it addresses previous challenges in the industrial-scale production of this valuable intermediate.

Ongoing clinical trials involving derivatives of 5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid suggest its growing importance in pharmaceutical development. Two compounds derived from this scaffold are currently in Phase II trials for inflammatory bowel disease and non-small cell lung cancer, respectively. Preliminary results indicate favorable safety profiles and promising efficacy signals, further validating the therapeutic potential of this chemical class.

Future research directions appear to focus on exploring the compound's utility in PROTAC design and as a fragment for FBDD (fragment-based drug discovery). Several pharmaceutical companies have included derivatives of 5-chloro-2-(propan-2-yl)pyrimidine-4-carboxylic acid in their fragment libraries, recognizing its balanced physicochemical properties and high ligand efficiency.